(5-(4-fluorophenyl)isoxazol-3-yl)methyl 9H-xanthene-9-carboxylate

• IUPAC Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 9H-xanthene-9-carboxylate
• InChI: InChI=1S/C24H16FNO4/c25-16-11-9-15(10-12-16)22-13-17(26-30-22)14-28-24(27)23-18-5-1-3-7-20(18)29-21-8-4-2-6-19(21)23/h1-13,23H,14H2
• InChI Key: NWRNHDWKZJIWQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)OCC4=NOC(=C4)C5=CC=C(C=C5)F
• Molecular Formula: C24H16FNO4
• Molecular Weight: 401.4 g/mol

Description

(5-(4-fluorophenyl)isoxazol-3-yl)methyl 9H-xanthene-9-carboxylate, also known as FXC, is a synthetic compound that has been studied extensively for its potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and potential for use in a variety of applications.

Scientific Research Applications

Crystal Structure and Antimicrobial Activity:

• The synthesis of 3-Methyl-4H-isoxazol-5-one and its derivatives, including those with a 4-fluorophenyl group, was achieved through green chemistry methods. One of these compounds, 4-(4-fluorophenylazo)-3-methyl-4H-isoxazol-5-one, was characterized for its crystal structure using X-ray diffraction. These compounds exhibited antibacterial activity against Staphylococcus aureus and antifungal activity against Candida albicans (Banpurkar, Wazalwar, & Perdih, 2018).

Structural Characterization of Isostructural Compounds:

• Isostructural compounds with elements similar to the compound were synthesized and their structures determined using single-crystal diffraction. These studies contribute to understanding the planar and spatial arrangements of such molecules (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Fluorescent pH Sensor and Chemosenor Development:

• Research into the development of fluorescent pH sensors and chemosensors involved a heteroatom-containing organic fluorophore, which demonstrates the potential for these types of compounds in sensing applications (Yang et al., 2013).

Mechano-, Crystallo-, and Thermochromism in Derivatives:

• Tetraphenylethylene derivatives with a xanthene moiety, related to the compound of interest, show unique optical properties such as mechanochromism and thermochromism. This research provides insights into how these substances can change in response to external stimuli, relevant to the development of smart materials (Oda et al., 2022).

Reactive Metabolite Formation in Phenyl Methyl-Isoxazoles:

• A study on phenyl methyl-isoxazole derivatives, which are structurally similar to the compound , explored their bioactivation mechanisms. This research contributes to understanding the metabolism and potential reactivity of such compounds (Bylund et al., 2012).

Luminescence in Derivatives:

• The study of carbazole-substituted 2-methyl-5-phenyl-1,3,4-oxadiazoles, related to the compound , revealed their luminescence properties, which are important for applications in optoelectronics and display technologies (Cooper et al., 2022).